Cas no 175675-63-5 (2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)-
• CAS No: 175675-63-5
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 112117
• PubChem ID: 735840
• Update Time: 2025-05-21

2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)-
• (E)-3-(3-tolyl)acrylic acid ethyl ester
• (E)-ethyl 3-methylcinnamate
• (E)-ethyl 3-m-tolylacrylate
• 2-Propenoic acid, 3-(3-methylphenyl)-, ethyl ester, (2E)-
• 3-(3-trifluoromethoxy-phenyl)-acrylic acid
• 3-(trifluoromethoxy)-cinnamic acid
• 3-trifluoromethoxycinnamic acid
• AC1LBUPM
• CTK2C5653
• ethyl (E)-3-(3-methylphenyl)-2-propenate
• ethyl (E)-3-methylcinnamate
• m-trifluoromethoxycinnamic acid
• SureCN1269502
• RARECHEM BK HW 0216
• 3-(TRIFLUOROMETHOXY)CINNAMIC ACID
• (E)-3-(Trifluoromethoxy)-cinnamicacid
• TRANS-3-(TRIFLUOROMETHOXY)CINNAMIC ACID
• (E)-3-(3-Trifluoromethoxyphenyl)-2-propenoic acid
• (E)-3-[3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 3-(3-Trifluoromethoxyphenyl)acrylic acid
• 168833-80-5
• AKOS005064112
• (E)-3-(3-(trifluoromethoxy)phenyl)acrylic acid
• T1780
• (E)-3-(3-trifluoromethoxy-phenyl)-acrylic acid
• MS-9206
• SCHEMBL1052400
• 2-Propenoic acid, 3-[3-(trifluoromethoxy)phenyl]-, (2E)-
• 3-(Trifluoromethoxy)cinnamic acid, 97%, predominantly trans
• (2E)-3-[3-(trifluoromethoxy)phenyl]prop-2-enoic acid
• 3-[3-(trifluoromethoxy)phenyl]prop-2-enoic Acid
• SCHEMBL1052398
• 175675-63-5
• 3-(3-(Trifluoromethoxy)phenyl)acrylic acid
• CK2540
• AC-4180
• CS-0159839
• MFCD00066337
• (E)-3-(3-(trifluoromethoxy)phenyl)acrylicacid
• J-010483

• Inchi： 1S/C10H7F3O3/c11-10(12,13)16-8-3-1-2-7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+
• InChI Key： CLKZZEYGXRWYNI-SNAWJCMRSA-N
• SMILES： FC(OC1=CC=CC(/C=C/C(=O)O)=C1)(F)F

Computed Properties

• Exact Mass: 232.03471
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.403
• Melting Point: 92-96 °C(lit.)
• Boiling Point: 286 ºC
• Flash Point: 127 ºC
• PSA: 46.53
• LogP: 2.68300

2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/37/38
• Safety Instruction： 26-36-45
• Hazardous Material Identification：
• Risk Phrases：R25-36/37/38
• Safety Term：S26-36-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)-

Comprehensive Overview of 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 175675-63-5)

2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 175675-63-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its trifluoromethoxy functional group and (2E)-configuration, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for 175675-63-5 applications, synthesis methods, and safety data, reflecting its growing relevance in modern chemistry.

The molecular structure of 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- includes a propenoic acid backbone with a 3-(trifluoromethoxy)phenyl substituent. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interaction with other molecules. The trifluoromethoxy group is particularly noteworthy due to its electron-withdrawing nature, which enhances the compound's stability and bioactivity. Such features are often explored in drug discovery and polymer chemistry, making this compound a subject of ongoing research.

One of the most searched topics related to CAS No. 175675-63-5 is its role in pharmaceutical intermediates. The compound's ability to act as a building block for more complex molecules has made it a key player in the development of new therapeutic agents. For instance, its vinyl group and aromatic ring allow for versatile chemical modifications, enabling the creation of targeted drugs with improved efficacy. This aligns with the current trend in precision medicine, where customized chemical entities are in high demand.

In the agrochemical sector, 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- is investigated for its potential as a pesticide intermediate. The trifluoromethoxy moiety is known to enhance the biological activity of agrochemicals, offering improved pest control with lower environmental impact. This is particularly relevant given the increasing focus on sustainable agriculture and the need for eco-friendly solutions. Researchers are actively studying its derivatives to develop next-generation crop protection agents.

Another area of interest is the compound's application in advanced materials. The vinyl group in 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- allows it to participate in polymerization reactions, leading to the formation of high-performance polymers. These materials are sought after for their thermal stability, chemical resistance, and mechanical strength, making them ideal for use in electronics, coatings, and adhesives. The integration of fluorinated groups further enhances their properties, catering to the demands of cutting-edge industries.

The synthesis of 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- typically involves cross-coupling reactions or condensation processes, which are well-documented in the literature. However, optimizing these methods for scalability and cost-efficiency remains a challenge, prompting ongoing research into green chemistry approaches. This aligns with the broader industry shift toward sustainable synthesis, where minimizing waste and energy consumption is a priority.

Safety and handling of CAS No. 175675-63-5 are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation. Such precautions are essential for maintaining a safe working environment, especially in industrial settings.

In summary, 2-Propenoic acid,3-[3-(trifluoromethoxy)phenyl]-, (2E)- (CAS No. 175675-63-5) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the trifluoromethoxy group and (2E)-configuration, make it a valuable asset in modern chemistry. As research continues to uncover new uses and synthesis methods, this compound is poised to play an even greater role in addressing contemporary challenges across multiple industries.